Cas no 61532-80-7 (Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-)
61532-80-7 structure
Product Name:Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-
CAS No:61532-80-7
MF:C12H15N3O2
MW:233.266402482986
CID:475958
Update Time:2024-01-30
Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)-
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- Inchi: 1S/C12H15N3O2/c16-15(17)10-12-13-7-4-8-14(12)9-11-5-2-1-3-6-11/h1-3,5-6,10,13H,4,7-9H2
- InChI Key: CHGVURYXFUAFNB-UHFFFAOYSA-N
- SMILES: C1(=C[N+]([O-])=O)N(CC2=CC=CC=C2)CCCN1
Computed Properties
- Exact Mass: 233.11655
Experimental Properties
- Density: 1.258±0.06 g/cm3(Predicted)
- Boiling Point: 389.3±42.0 °C(Predicted)
- PSA: 58.41
- pka: 3.43±0.20(Predicted)
Pyrimidine, hexahydro-2-(nitromethylene)-1-(phenylmethyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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